Cas no 2202179-81-3 ((3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride)

• Product Name: (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride
• CAS No: 2202179-81-3
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• CID: 5290426
• Update Time: 2026-03-10

(3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-(trifluoromethyl)-, hydrochloride (1:1), (3R)-
• (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride

• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(10)1-2-9-3-4;/h9-10H,1-3H2;1H/t4-;/m1./s1
• InChI Key： QDJSEILRWZMZFQ-PGMHMLKASA-N
• SMILES： C([C@@]1(CNCC1)O)(F)(F)F.Cl

Additional information on (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride

(3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride (CAS No. 2202179-81-3): A Comprehensive Overview

(3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride (CAS No. 2202179-81-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and hydroxyl functional groups, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various drugs and biologically active molecules.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the physicochemical properties of the molecule, including its lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of the hydroxyl group adds further complexity to the molecule, providing a site for potential hydrogen bonding and enhancing its solubility in polar solvents.

In recent years, the chiral nature of (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride has been leveraged in the development of enantiomerically pure compounds. Chirality is a critical factor in drug design, as different enantiomers can exhibit distinct pharmacological profiles, with one enantiomer being therapeutically active while the other may be inactive or even harmful. The ability to synthesize and isolate specific enantiomers is therefore crucial for optimizing drug efficacy and safety.

(3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride has been studied extensively for its potential applications in the treatment of various diseases. One notable area of research is its use as an intermediate in the synthesis of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its interaction with specific receptors make it a promising candidate for developing treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Recent studies have also explored the use of (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride in cancer therapy. The compound has shown potential as a scaffold for designing small molecules that target specific signaling pathways involved in cancer progression. For example, derivatives of this compound have been shown to inhibit kinases such as PI3K and AKT, which are key players in cell proliferation and survival. These findings suggest that (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride could serve as a valuable starting point for developing novel anticancer agents.

In addition to its therapeutic applications, (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride has also been investigated for its utility in chemical biology research. The compound's unique structure makes it an excellent tool for probing protein-protein interactions and studying cellular processes. For instance, it has been used to develop probes that can selectively label and visualize specific proteins within living cells, providing insights into their function and dynamics.

The synthesis of (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride typically involves several steps, including the introduction of the trifluoromethyl group and the formation of the pyrrolidine ring. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. These methods often involve the use of chiral catalysts or auxiliaries to control the stereochemistry during key synthetic transformations.

The safety profile of (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, (3R)-3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride (CAS No. 2202179-81-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it a valuable intermediate for developing novel drugs with improved efficacy and safety profiles. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of biological systems and developing innovative therapeutic strategies.